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Compound of Interest

Compound Name: Linderene acetate

Cat. No.: B1635103 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Linderene acetate is not readily available.

The following guidance is based on general prudent laboratory practices for handling chemicals

of unknown toxicity and information derived from safety protocols for similar acetate ester

compounds. It is imperative to treat Linderene acetate as a substance with unknown hazards

and to handle it with the utmost caution.[1][2][3]

Chemical and Physical Properties
This table summarizes the known physical and chemical properties of Linderene acetate.

Property Value Source

Molecular Formula C₁₇H₂₀O₃ PubChem[4]

Molecular Weight 272.34 g/mol ChemFaces[5], PubChem[4]

Physical Description Powder ChemFaces[5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces[5]

Storage
2-8°C, protected from light, dry,

sealed
MySkinRecipes[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1635103?utm_src=pdf-interest
https://www.benchchem.com/product/b1635103?utm_src=pdf-body
https://www.benchchem.com/product/b1635103?utm_src=pdf-body
https://ehs.okstate.edu/laboratory-safety/lab_safety_rules.html
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-2
https://wp.stolaf.edu/chemical-hygiene/general-lab-safety-rules/
https://www.benchchem.com/product/b1635103?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Linderene-acetate
https://www.chemfaces.com/natural/Linderene-acetate-CFN91930.html
https://pubchem.ncbi.nlm.nih.gov/compound/Linderene-acetate
https://www.chemfaces.com/natural/Linderene-acetate-CFN91930.html
https://www.chemfaces.com/natural/Linderene-acetate-CFN91930.html
https://www.myskinrecipes.com/shop/en/antimicrobial-natural-products/63984--linderene-acetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1635103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Given the unknown toxicity of Linderene acetate, a comprehensive approach to personal

protection is required at all times.[7]

Equipment Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.[1][7]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact. Gloves

should be inspected before

use and changed frequently.[7]

Body Protection
A lab coat should be worn at

all times.

Protects clothing and skin from

contamination.[7]

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation exposure.

[3]

Operational Plan: Handling and Storage
Receiving and Inspection

Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is clearly labeled with the chemical name, concentration, and any

hazard warnings.[3][8]

Verify that the amount received matches the order.

Preparation and Handling Workflow
Before handling, review all available safety information and have a clear experimental plan.

[8]

Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

[3]

Keep the workspace clean and uncluttered.[8]
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Use appropriate tools like spatulas and weigh paper to handle the powder form. Avoid

creating dust.

For creating solutions, add the solvent to the Linderene acetate slowly.

Keep containers closed when not in use.[1]

Storage
Store Linderene acetate in a cool, dry, and well-ventilated area, away from incompatible

materials.[9]

Follow the recommended storage temperature of 2-8°C and protect from light.[6]

Ensure the storage container is tightly sealed.[9]

Segregate from incompatible substances such as strong oxidizing agents.[9]
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Caption: Safe handling workflow for Linderene acetate.
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Disposal Plan
Waste Collection

All waste containing Linderene acetate, including contaminated PPE and cleaning

materials, must be considered hazardous waste.[8]

Collect waste in designated, clearly labeled, and sealed containers.[8]

Separate solid and liquid waste streams.

Disposal Procedure
Do not dispose of Linderene acetate down the drain or in regular trash.[10]

Follow all local, state, and federal regulations for hazardous waste disposal.

Arrange for collection by a licensed hazardous waste disposal company.[11]

Emergency Procedures
Spill Response

Evacuate: Immediately alert others in the area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: For a small spill, use an absorbent material like vermiculite or sand to contain it.[11]

Cleanup: Carefully scoop the absorbed material into a labeled hazardous waste container.

[12]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

For large spills, evacuate the area and contact your institution's emergency response team.

First Aid
Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.
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Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open. Seek

medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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